Cas no 2839138-57-5 (2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride)

• Product Name: 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride
• CAS No: 2839138-57-5
• MF: C₇H₁₃ClN₄O
• MW: 204.657319784164
• CID: 5902820
• PubChem ID: 165889559
• Update Time: 2025-10-29

2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride
• 2839138-57-5
• EN300-39671447
• 2-[1-(oxetan-3-yl)triazol-4-yl]ethanamine;hydrochloride

• Inchi： 1S/C7H12N4O.ClH/c8-2-1-6-3-11(10-9-6)7-4-12-5-7;/h3,7H,1-2,4-5,8H2;1H
• InChI Key： BQXIXNSPKMATQY-UHFFFAOYSA-N
• SMILES： Cl.O1CC(C1)N1C=C(CCN)N=N1

Computed Properties

• Exact Mass: 204.0777887g/mol
• Monoisotopic Mass: 204.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride

Comprehensive Overview of 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride (CAS No. 2839138-57-5)

The compound 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride (CAS No. 2839138-57-5) is a chemically synthesized small molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an oxetane ring and a 1,2,3-triazole moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeted therapies and bioconjugation, as well as its role in click chemistry reactions.

One of the key reasons for the growing interest in 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride is its ability to serve as a bioisostere for other functional groups, enhancing the pharmacokinetic properties of drug candidates. The oxetane ring, in particular, is known for improving metabolic stability and solubility, which are critical factors in modern drug design. This compound is also being explored for its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation therapeutics.

In addition to its pharmaceutical applications, CAS No. 2839138-57-5 is being studied for its utility in material science and bioconjugation techniques. The 1,2,3-triazole group, formed via click chemistry, offers a stable linkage for attaching biomolecules or polymers, making it valuable for nanotechnology and diagnostic imaging. Its compatibility with aqueous environments further expands its use in biocompatible materials.

Recent trends in scientific literature highlight the demand for high-purity intermediates like 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride, especially in the context of personalized medicine and precision oncology. Researchers are actively investigating its role in kinase inhibitors and GPCR modulators, which are pivotal in treating various diseases. The compound’s hydrochloride salt form also ensures better handling and storage stability, a practical advantage for industrial-scale production.

From an SEO perspective, common queries related to this compound include "oxetane in drug discovery," "click chemistry applications," and "triazole-based bioactive molecules." These keywords reflect the broader scientific community’s focus on innovative chemical scaffolds and green chemistry approaches. By addressing these topics, this overview aims to provide a comprehensive resource for chemists, pharmacologists, and material scientists seeking detailed information on CAS No. 2839138-57-5.

In summary, 2-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-amine hydrochloride represents a promising compound with multifaceted applications. Its structural features align with current trends in medicinal chemistry and biomaterials, making it a subject of ongoing research and development. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing therapeutic innovations and sustainable chemistry solutions.